BENGHE Troubleshooting & Optimization

Check Availability & Pricing

How to prevent Strontium carbonate
precipitation in SrBr2 solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252

Technical Support Center: Strontium Bromide
Solutions

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Strontium Bromide (SrBr2) solutions. The focus is on preventing the common issue of
Strontium Carbonate (SrCOs) precipitation.

Frequently Asked Questions (FAQs)
Q1: What is the white precipitate that forms in my Strontium Bromide solution?

Al: The white, insoluble precipitate is most likely Strontium Carbonate (SrCOs). This forms
when strontium bromide in solution, or as a solid in the presence of moisture, reacts with
atmospheric carbon dioxide (COz2)[1]. Strontium carbonate is significantly less soluble in water
than strontium bromide and will precipitate out[1].

Q2: Why is my Strontium Bromide solution turning cloudy over time?

A2: Cloudiness is an early indicator of strontium carbonate precipitation. This is caused by the
absorption of atmospheric COz2 into the solution, which then reacts with the strontium ions
(Sr2*) to form insoluble SrCOs.

Q3: How does pH affect the stability of my Strontium Bromide solution?
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A3: The pH of your solution significantly impacts the solubility of strontium carbonate[2]. In
acidic conditions (low pH), carbonate ions (CO32~) are converted to more soluble forms like
bicarbonate (HCOs~) and carbonic acid (H2COs), thus preventing precipitation[2]. Conversely,
neutral to basic solutions (higher pH) favor the formation of strontium carbonate precipitate. In
the absence of dissolved COz2, a saturated strontium carbonate solution has a pH of
approximately 7.8[3][4].

Q4: Can temperature changes cause precipitation in my SrBr2 solution?

A4: While the solubility of strontium carbonate does increase with temperature, the effect is
modest compared to the influence of pH[2]. However, if a solution is saturated with strontium
carbonate at a higher temperature, cooling it down could lead to some precipitation. In the
presence of dissolved COz2, an interesting reverse effect is observed: increasing the
temperature decreases the solubility of CO:z in water, which can lead to a decrease in the
overall solubility of strontium carbonate[3].

Q5: What are chelating agents and can they prevent this precipitation?

A5: Chelating agents are chemical compounds that can form stable, soluble complexes with
metal ions, like strontium (Sr2*). By binding to the strontium ions, they can prevent them from
reacting with carbonate ions to form a precipitate. Agents like Ethylenediaminetetraacetic acid
(EDTA), Cyclohexanediaminetetraacetic acid (CDTA), and Diethylenetriaminepentaacetic acid
(DTPA) are effective chelators for strontium[5].

Troubleshooting Guide: Strontium Carbonate
Precipitation

This guide will help you diagnose and resolve issues with strontium carbonate precipitation in
your SrBr2 solutions.

Problem: A white precipitate has formed in my SrBr2z solution.

Initial Assessment Workflow
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White Precipitate Observed
in SrBr2 Solution

Was the solution exposed to air
for an extended period?

What is the pH of the solution?

No

pH is acidic (< 6.5)

pH is neutral to basic (= 6.5)

Precipitate is likely SrCO3.

'

Action: Filter the precipitate and
re-prepare the solution under
CO2-free conditions (see Protocol 2).

y

Precipitate is likely not SrCO3.
Consider other contaminants.

Action: Acidify the solution
(see Protocol 1).
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Preparation

Boil Deionized Water
(to remove CO2)

Weigh SrBr2

Procedure

Dissolve SrBr2 in
CO2-free water

Measure pH

Adjust pH to 6.0-6.5
with dilute HBr

Bring to final volume
with CO2-free water

Store in a sealed container

CO32 lon

2+
Free Srz* lon (from atmospheric CO2)

Chelated by Reacts with

Soluble [Sr-EDTAJ2~ Complex Insoluble SrCOs Precipitate

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b079252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Removal of strontium from drinking water by conventional treatment and lime softening in
bench-scale studies - PMC [pmc.ncbi.nim.nih.gov]

o 2. web.faa.illinois.edu [web.faa.illinois.edu]

o 3. scielo.br [scielo.br]

o 4. researchgate.net [researchgate.net]

e 5. Strontium carbonate | SrCO3 | CID 15407 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [How to prevent Strontium carbonate precipitation in
SrBr2 solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079252#how-to-prevent-strontium-carbonate-
precipitation-in-srbr2-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b079252?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7334999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7334999/
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/Strontium-Carbonate.pdf
https://www.scielo.br/j/bjce/a/Gq78dMQvX5ZXtcjqwT4w3vt/?format=html&lang=en
https://www.researchgate.net/publication/328095334_STRONTIUM_CARBONATE_SOLUBILITY_DATA_IN_AQUEOUS_MIXTURES_OF_MONOETHYLENEGLYCOL_UNDER_A_CARBON_DIOXIDE_ATMOSPHERE
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-carbonate
https://www.benchchem.com/product/b079252#how-to-prevent-strontium-carbonate-precipitation-in-srbr2-solutions
https://www.benchchem.com/product/b079252#how-to-prevent-strontium-carbonate-precipitation-in-srbr2-solutions
https://www.benchchem.com/product/b079252#how-to-prevent-strontium-carbonate-precipitation-in-srbr2-solutions
https://www.benchchem.com/product/b079252#how-to-prevent-strontium-carbonate-precipitation-in-srbr2-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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